Cas no 436089-26-8 (N-(5-Amino-2-methylphenyl)nicotinamide)

• Product Name: N-(5-Amino-2-methylphenyl)nicotinamide
• CAS No: 436089-26-8
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 4714239
• Update Time: 2025-10-16

N-(5-Amino-2-methylphenyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• N-(5-AMINO-2-METHYLPHENYL)NICOTINAMIDE
• N-(5-amino-2-methylphenyl)pyridine-3-carboxamide
• N-(5-Amino-2-methylphenyl)nicotinamide

• Inchi： 1S/C13H13N3O/c1-9-4-5-11(14)7-12(9)16-13(17)10-3-2-6-15-8-10/h2-8H,14H2,1H3,(H,16,17)
• InChI Key： PAWHELOVFBZCPG-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)NC1C=C(C=CC=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 1.4
• Topological Polar Surface Area: 68

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 335.3±37.0 °C at 760 mmHg
• Flash Point: 131.7±15.7 °C

N-(5-Amino-2-methylphenyl)nicotinamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(5-Amino-2-methylphenyl)nicotinamide

N-(5-Amino-2-methylphenyl)nicotinamide: A Promising Compound in Medicinal Chemistry

N-(5-Amino-2-methylphenyl)nicotinamide (CAS No. 436089-26-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as 5-amino-2-methyl-N-pyridin-3-ylbenzamide, is a derivative of nicotinamide, a well-known form of vitamin B3. The chemical structure of N-(5-Amino-2-methylphenyl)nicotinamide features a pyridine ring linked to an amino-substituted benzene ring, which contributes to its biological activity and pharmacological potential.

The synthesis of N-(5-Amino-2-methylphenyl)nicotinamide typically involves the reaction of 5-amino-2-methylbenzene with nicotinoyl chloride or nicotinic acid, followed by amination or amidation steps. The compound's synthesis has been optimized in various studies to improve yield and purity, making it more accessible for further research and development. Recent advancements in synthetic methodologies have also focused on developing environmentally friendly and cost-effective routes for the production of this compound.

In terms of its biological activity, N-(5-Amino-2-methylphenyl)nicotinamide has shown promising results in several areas of medicinal chemistry. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory diseases. This property makes it a potential candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another significant application of N-(5-Amino-2-methylphenyl)nicotinamide is in the field of neuroprotection. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate key signaling pathways involved in cell survival and death.

Beyond its anti-inflammatory and neuroprotective properties, N-(5-Amino-2-methylphenyl)nicotinamide has also been explored for its potential anticancer activity. Preclinical studies have shown that this compound can inhibit the growth of various cancer cell lines by inducing cell cycle arrest and apoptosis. Additionally, it has been found to enhance the efficacy of existing chemotherapeutic agents, suggesting its potential as a combination therapy for cancer treatment.

The pharmacokinetic profile of N-(5-Amino-2-methylphenyl)nicotinamide is another important aspect that has been investigated in recent studies. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which is crucial for its development as a therapeutic agent. However, further studies are needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in clinical settings.

In conclusion, N-(5-Amino-2-methylphenyl)nicotinamide (CAS No. 436089-26-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and multifaceted biological effects make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in the treatment of various diseases.